Cas no 851702-86-8 (4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol)

4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol structure
851702-86-8 structure
Product Name:4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol
CAS No:851702-86-8
MF:C18H20ClNO
MW:301.810503959656
CID:2106520
Update Time:2023-08-03

4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(4-chlorobenzyl)piperidin-1-yl)phenol
    • 4-(4-(4-Chlorobenzyl)piperidin-1-yl)phenol
    • Inchi: 1S/C18H20ClNO/c19-16-3-1-14(2-4-16)13-15-9-11-20(12-10-15)17-5-7-18(21)8-6-17/h1-8,15,21H,9-13H2
    • InChI Key: LDBAXSCORIYLQP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CC1CCN(C2C=CC(=CC=2)O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Topological Polar Surface Area: 23.5
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